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Compound of Interest

Compound Name: Magnesium perchlorate

Cat. No.: B156115 Get Quote

Technical Support Center: Magnesium
Perchlorate
This guide provides troubleshooting advice and frequently asked questions for researchers,

scientists, and drug development professionals experiencing issues with the clumping of

magnesium perchlorate in drying tubes.

Troubleshooting Guide
Issue: Magnesium perchlorate has clumped together
inside the drying tube, restricting or blocking gas flow.
Root Cause Analysis:

Magnesium perchlorate is a highly hygroscopic and deliquescent substance, meaning it

readily absorbs moisture from the atmosphere. When it absorbs a significant amount of water, it

can form a saturated solution, which then solidifies into a hard mass, causing clumping and

blockages within the drying tube.

Frequently Asked Questions (FAQs)
Q1: What is causing my magnesium perchlorate to
clump in the drying tube?
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A1: Clumping of magnesium perchlorate is primarily caused by the absorption of excessive

moisture. This can be due to several factors:

High moisture content in the gas stream: If the gas being dried has a very high initial water

content, the magnesium perchlorate can become saturated quickly, leading to the

formation of a solution and subsequent solidification.

Improper packing of the drying tube: If the magnesium perchlorate is packed too loosely, it

can allow for channeling of the gas, leading to localized saturation and clumping. Conversely,

if packed too tightly, it can impede gas flow and contribute to pressure buildup.

Inadequate regeneration: If the magnesium perchlorate is not fully regenerated before use,

it will have a reduced capacity to absorb water, leading to faster saturation and clumping.

Exposure to atmospheric moisture: Leaving the drying tube open to the air or storing the

magnesium perchlorate in a humid environment will cause it to absorb moisture and clump.

Q2: How can I prevent magnesium perchlorate from
clumping in my drying tube?
A2: To prevent clumping, it is crucial to minimize the exposure of magnesium perchlorate to

excessive moisture.

Properly pack the drying tube: Place a plug of glass wool at the bottom of the drying tube,

gently add the magnesium perchlorate, and top with another plug of glass wool. This

prevents the desiccant from being carried out by the gas flow and helps to ensure an even

distribution of gas.

Use a pre-dryer for high-moisture gases: If you are drying a gas with a very high moisture

content, consider using a pre-drying agent with a higher capacity for water, such as calcium

chloride or silica gel, before the magnesium perchlorate tube.

Ensure the desiccant is fully anhydrous: Use fresh, unopened magnesium perchlorate or

ensure that it has been properly regenerated before use.

Seal the drying tube when not in use: When the drying tube is not in use, seal both ends to

prevent the ingress of atmospheric moisture.
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Q3: My drying tube is completely blocked with clumped
magnesium perchlorate. How can I safely clear it?
A3: Safely clearing a blocked drying tube requires careful handling due to the properties of

magnesium perchlorate. Since magnesium perchlorate is highly soluble in water, you can

dissolve the hardened mass.[1][2]

Safety First: Always wear appropriate personal protective equipment (PPE), including safety

goggles, gloves, and a lab coat. Work in a well-ventilated fume hood.

Procedure:

Disconnect the drying tube: Safely disconnect the blocked drying tube from your apparatus.

Gentle mechanical loosening (optional and with extreme caution): If possible and the glass is

thick, you may try to gently loosen some of the material with a long, sturdy spatula. Avoid

applying excessive force that could break the glass.

Dissolution: Slowly and carefully add small amounts of water to the drying tube. The

dissolution of magnesium perchlorate in water is an exothermic process and will generate

heat.[3] Adding water too quickly can cause the solution to boil and potentially build up

pressure. Allow the heat to dissipate between additions.

Rinsing: Once the magnesium perchlorate is dissolved, thoroughly rinse the drying tube

with plenty of water.

Disposal: Dispose of the resulting magnesium perchlorate solution according to your

institution's hazardous waste disposal procedures.

Q4: How do I regenerate spent or clumped magnesium
perchlorate?
A4: Magnesium perchlorate can be regenerated by heating it under a vacuum.

Procedure:
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Transfer the spent desiccant: Carefully transfer the spent or clumped magnesium
perchlorate to a suitable heat-resistant container, such as a porcelain or borosilicate glass

dish.

Heating under vacuum: Heat the magnesium perchlorate at 220 °C under a vacuum.[1]

This process will drive off the absorbed water.

Cooling and storage: Once the regeneration is complete, allow the magnesium perchlorate
to cool down in a desiccator to prevent it from reabsorbing atmospheric moisture. Store the

regenerated desiccant in a tightly sealed container.

Q5: Are there any alternatives to magnesium perchlorate
for drying gases?
A5: Yes, there are several alternatives to magnesium perchlorate, each with its own

advantages and disadvantages. The choice of desiccant will depend on the specific

requirements of your experiment, such as the desired level of dryness and the chemical

compatibility with the gas being dried. Some common alternatives include:

Molecular Sieves: These are very efficient at removing water to very low levels and are

available in various pore sizes.[4][5]

Silica Gel: A commonly used desiccant that can absorb up to 40% of its weight in water.[4][5]

[6] It is often available with a color indicator to show when it is saturated.

Calcium Chloride: A high-capacity desiccant that can absorb a large amount of water.[4][5][7]

It is often used for general-purpose drying.

Calcium Sulfate (Drierite™): A good general-purpose desiccant that is efficient and can be

regenerated.

Quantitative Data Summary
The following table provides a comparison of common laboratory desiccants.
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Desiccant
Water Absorption
Capacity (% by
weight)

Efficiency
(Residual Water in
Air)

Notes

Magnesium

Perchlorate
High (up to 60%)

Very High (<0.002

mg/L)

Strong oxidizer,

handle with care.

Molecular Sieves (3A,

4A)
15-22%

Very High (<0.001

mg/L)

Very efficient at low

humidity.[4]

Silica Gel up to 40%[4][5][6]
Good (0.005 - 0.03

mg/L)

Often contains a

moisture indicator.

Calcium Chloride up to 300%[7][8]
Moderate (0.14 - 0.25

mg/L)

High capacity, but

lower efficiency.

Calcium Sulfate

(Drierite™)
6-10% High (0.004 mg/L)

Good general-purpose

desiccant.

Montmorillonite Clay ~25%[4] Moderate

Inexpensive, effective

at normal

temperatures.[4]

Experimental Protocols
Protocol 1: Packing a Drying Tube with Magnesium
Perchlorate
Objective: To correctly pack a drying tube with magnesium perchlorate to ensure efficient gas

drying and prevent clumping.

Materials:

Clean, dry drying tube

Anhydrous magnesium perchlorate

Glass wool

Spatula
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Procedure:

Ensure the drying tube is completely clean and dry.

Take a small amount of glass wool and push it down to the bottom of the drying tube to form

a plug. This will support the desiccant.

Using a spatula, carefully add the anhydrous magnesium perchlorate to the tube. Gently

tap the side of the tube to ensure even packing and to remove any large voids. Do not pack

too tightly, as this will restrict gas flow.

Fill the tube to the desired level, leaving enough space at the top for another plug of glass

wool.

Place a second plug of glass wool on top of the magnesium perchlorate. This will prevent

the desiccant from being carried out of the tube by the gas flow.

The drying tube is now ready to be integrated into your experimental setup.

Protocol 2: Regeneration of Magnesium Perchlorate
Objective: To regenerate spent magnesium perchlorate by removing absorbed water.

Materials:

Spent magnesium perchlorate

Heat-resistant dish (porcelain or borosilicate glass)

Vacuum oven

Desiccator

Tightly sealing storage container

Procedure:

Safety Precaution: Perform this procedure in a fume hood and wear appropriate PPE.

Magnesium perchlorate is a strong oxidizer.
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Carefully transfer the spent magnesium perchlorate into a heat-resistant dish.

Place the dish in a vacuum oven.

Heat the oven to 220 °C and apply a vacuum.[1]

Continue heating under vacuum for at least 4 hours to ensure all water has been removed.

Turn off the oven and allow the magnesium perchlorate to cool to room temperature under

vacuum.

Once cooled, break the vacuum and immediately transfer the regenerated desiccant to a

desiccator to prevent moisture reabsorption.

Store the dry, regenerated magnesium perchlorate in a tightly sealed container.

Visualizations
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Troubleshooting Clumping of Magnesium Perchlorate

Start: Gas flow is restricted or blocked in the drying tube.

Is the magnesium perchlorate visibly clumped or hardened?

Check for improper packing (channeling or too tight).

No

Is the incoming gas stream excessively moist?

Yes

Action: Repack the drying tube correctly.

End: Gas flow is restored.

Action: Install a pre-dryer (e.g., with silica gel).

Yes

Is the desiccant spent (saturated with water)?

No

Action: Regenerate the magnesium perchlorate.

Yes

Action: Safely unclog the drying tube by dissolving the hardened mass with water.

No/Blocked

Click to download full resolution via product page

Caption: Troubleshooting workflow for clumping of magnesium perchlorate.
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Experimental Workflow for Using and Regenerating Magnesium Perchlorate

Start: Prepare for gas drying.

Pack drying tube with anhydrous magnesium perchlorate.

Connect drying tube to the experimental setup.

Run the experiment, passing gas through the drying tube.

Monitor gas flow and for signs of clumping.

Is there clumping or blockage?

Follow troubleshooting guide to unclog the tube.

Yes

Continue experiment.

No

Experiment complete.

Regenerate spent magnesium perchlorate.

Store regenerated desiccant in a sealed container.

End.

Click to download full resolution via product page

Caption: Workflow for using and regenerating magnesium perchlorate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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